Cas no 7655-72-3 (3,5-Dichloro-2-(trifluoromethyl)pyridine)

• Product Name: 3,5-Dichloro-2-(trifluoromethyl)pyridine
• CAS No: 7655-72-3
• MF: C₆H₂Cl₂F₃N
• MW: 215.987989902496
• MDL: MFCD11226518
• CID: 581374
• PubChem ID: 249736
• Update Time: 2025-06-08

3,5-Dichloro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(trifluoromethyl)pyridine
• Pyridine,3,5-dichloro-2-(trifluoromethyl)-
• 3,5-Dichlor-2-trifluormethyl-pyridin
• 3,5-dichloro-2-trifluoromethyl-pyridine
• AG-A-48528
• AK146031
• CTK6H3618
• NSC68375
• MFCD11226518
• NSC-68375
• AKOS005255731
• CS-0455632
• SCHEMBL17964135
• NSC 68375
• FS-4880
• 7655-72-3
• AU-004/43508170
• WSALYASKYGIWGP-UHFFFAOYSA-N
• DTXSID00290383
• BBL104043
• STL557857

• MDL： MFCD11226518
• Inchi： 1S/C6H2Cl2F3N/c7-3-1-4(8)5(12-2-3)6(9,10)11/h1-2H
• InChI Key： WSALYASKYGIWGP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 214.95176
• Monoisotopic Mass: 214.9516389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 3.40720

3,5-Dichloro-2-(trifluoromethyl)pyridine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dichloro-2-(trifluoromethyl)pyridine

Introduction to 3,5-Dichloro-2-(trifluoromethyl)pyridine (CAS No. 7655-72-3)

3,5-Dichloro-2-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 7655-72-3, is a significant intermediate in modern chemical synthesis and pharmaceutical development. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom in its six-membered ring. The presence of both chlorine and trifluoromethyl substituents enhances its reactivity and utility in various synthetic pathways, making it a valuable building block for fine chemicals and drug candidates.

The structural features of 3,5-Dichloro-2-(trifluoromethyl)pyridine contribute to its versatility in organic synthesis. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of chlorine atoms create a unique electronic environment that influences nucleophilic substitution and metal-catalyzed reactions. This balance makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 3,5-Dichloro-2-(trifluoromethyl)pyridine has garnered attention in the pharmaceutical industry due to its role as a precursor in the synthesis of bioactive molecules. Its derivatives have been explored for their potential applications in treating various diseases, including cancer and infectious disorders. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

One of the most compelling aspects of 3,5-Dichloro-2-(trifluoromethyl)pyridine is its utility in medicinal chemistry. Researchers have leveraged its scaffold to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases like diabetes and obesity. For instance, derivatives of this compound have shown promise in inhibiting enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and repair. The chlorine substituents further facilitate modifications through halogen-metal exchange reactions, enabling the introduction of diverse functional groups that can fine-tune biological activity.

The agrochemical sector has also benefited from the applications of 3,5-Dichloro-2-(trifluoromethyl)pyridine. Its derivatives exhibit herbicidal and pesticidal properties, contributing to the development of more effective crop protection agents. The combination of chlorine and trifluoromethyl groups enhances the lipophilicity and bioavailability of agrochemicals derived from this compound, improving their efficacy in field conditions.

From a synthetic chemistry perspective, 3,5-Dichloro-2-(trifluoromethyl)pyridine serves as a versatile intermediate for constructing more complex heterocycles. Its reactivity allows for the introduction of additional nitrogen-containing rings or other functional groups through condensation reactions with carbonyl compounds or nucleophilic additions. This adaptability has made it a staple in synthetic laboratories focused on developing novel heterocyclic compounds for pharmaceuticals and materials science.

The industrial production of 3,5-Dichloro-2-(trifluoromethyl)pyridine typically involves chlorination and trifluoromethylation reactions starting from pyridine derivatives. Advances in catalytic systems have improved the efficiency and selectivity of these processes, reducing waste and energy consumption. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, 3,5-Dichloro-2-(trifluoromethyl)pyridine (CAS No. 7655-72-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists working on drug discovery and industrial chemistry. As research continues to uncover new methodologies for utilizing this compound effectively, its importance is likely to grow further.